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Compound of Interest

Compound Name: (2-Chloroethyl)benzene

Cat. No.: B074947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for (2-Chloroethyl)benzene (also known as phenethyl chloride). Due to its role as a versatile

intermediate in the synthesis of pharmaceuticals and other fine chemicals, a thorough

understanding of its thermodynamic properties is crucial for process design, safety analysis,

and reaction optimization. This document summarizes key physical and thermochemical

properties, details relevant experimental protocols, and visualizes associated chemical

pathways.

Core Thermochemical and Physical Data
(2-Chloroethyl)benzene is a colorless to slightly yellow liquid.[1] While a complete set of

experimentally determined thermochemical data is not publicly available, this section compiles

the existing physical properties and provides context for estimating the missing thermochemical

values through comparison with structurally similar compounds like ethylbenzene.

Table 1: Physical Properties of (2-Chloroethyl)benzene
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Property Value Reference

Molecular Formula C₈H₉Cl [1]

Molecular Weight 140.61 g/mol [1]

CAS Number 622-24-2

Boiling Point 82-84 °C at 16 mmHg [2]

220-221 °C (literature)

Melting Point -60 °C [1][3]

Density 1.069 g/mL at 25 °C [2]

Refractive Index n20/D 1.53 [2]

Flash Point 64 °C (closed cup)

Water Solubility 0.1 g/L at 20 °C [1]

Table 2: Thermochemical Data of (2-Chloroethyl)benzene

Property Value (kJ/mol)
Temperature
(K)

Method Reference

Enthalpy of

Vaporization

(ΔvapH)

53.1 368

Based on data

from 356 to 480

K

[4]

51.7 368

Based on data

from 356 to 380

K

[4]

Note on Missing Data: Explicit, experimentally determined values for the standard enthalpy of

formation (ΔfH°gas), standard molar entropy (S°), and ideal gas heat capacity (Cp,gas) for (2-
Chloroethyl)benzene are not readily available in the public domain. The NIST WebBook

suggests that such data may be available through their subscription-based Thermo Tables.[5]

For context, the NIST WebBook provides extensive thermochemical data for the related

compound, ethylbenzene.[6][7][8]
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Experimental Protocols
A detailed experimental protocol for determining the thermochemical data of (2-
Chloroethyl)benzene is not available in the reviewed literature. However, this section

describes the general principles of relevant experimental techniques and outlines the

documented synthesis and pyrolysis methods for this compound.

General Calorimetry for Thermochemical Data
Determination
The determination of thermochemical properties such as enthalpy of formation and heat

capacity relies on calorimetric techniques.

Adiabatic Calorimetry: This method is commonly used to measure heat capacities of solids

and liquids. The sample is placed in a calorimeter that is thermally isolated from its

surroundings. A known amount of electrical energy is supplied to the sample, and the

resulting temperature increase is measured. The heat capacity is then calculated from these

values. The heat capacity of glassy and liquid toluene and ethylbenzene, for instance, were

measured using this technique.

Combustion Calorimetry: To determine the enthalpy of formation, the enthalpy of combustion

is often measured using a bomb calorimeter. The substance is ignited in a high-pressure

oxygen atmosphere within a sealed container (the "bomb"). The heat released by the

combustion reaction is absorbed by the surrounding water bath, and the temperature change

of the bath is measured.

Vaporization Calorimetry: The enthalpy of vaporization can be determined by measuring the

heat required to vaporize a known amount of substance at a constant temperature and

pressure.

Synthesis of (2-Chloroethyl)benzene
A common laboratory-scale synthesis of (2-Chloroethyl)benzene involves the chlorination of

ethylbenzene.[9]

Procedure:
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Ethylbenzene is heated to its boiling point in a three-necked flask equipped with a mercury

immersion lamp (or external photolamp), a gas inlet tube, and a reflux condenser.

A stream of dried chlorine gas is passed through the boiling ethylbenzene. The reaction is

irradiated with UV light to facilitate the chlorination.

The reaction is monitored by the increase in weight of the reaction mixture or by the boiling

point of the liquid.

Upon completion, the reaction product is fractionated under vacuum to purify the (2-
Chloroethyl)benzene.

An alternative method involves the reaction of ethylbenzene with sulfuryl chloride in the

presence of a radical initiator like benzoyl peroxide or azo-bis-isobutyronitrile.[9]

Chemical Pathways
The following diagrams illustrate the synthesis and thermal decomposition pathways of (2-
Chloroethyl)benzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b074947?utm_src=pdf-body
https://www.benchchem.com/product/b074947?utm_src=pdf-body
https://prepchem.com/synthesis-of-2-chloroethylbenzene/
https://www.benchchem.com/product/b074947?utm_src=pdf-body
https://www.benchchem.com/product/b074947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorination of Ethylbenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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